Cas no 112231-58-0 (2-Propenoic acid, 6-bromohexyl ester)

• Product Name: 2-Propenoic acid, 6-bromohexyl ester
• CAS No: 112231-58-0
• MF: C₉H₁₅BrO₂
• MW: 235.118202447891
• MDL: MFCD32206237
• CID: 1203634
• Update Time: 2025-10-19

2-Propenoic acid, 6-bromohexyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 6-bromohexyl ester
• 6-bromohexyl prop-2-enoate

• MDL： MFCD32206237
• Inchi： 1S/C9H15BrO2/c1-2-9(11)12-8-6-4-3-5-7-10/h2H,1,3-8H2
• InChI Key： JJOQTVHKJHBXEZ-UHFFFAOYSA-N
• SMILES： BrCCCCCCOC(C=C)=O

Computed Properties

• Exact Mass: 234.02555

Experimental Properties

• PSA: 26.3

Additional information on 2-Propenoic acid, 6-bromohexyl ester

Introduction to 2-Propenoic acid, 6-bromohexyl ester (CAS No. 112231-58-0)

2-Propenoic acid, 6-bromohexyl ester (CAS No. 112231-58-0) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which combines a brominated alkyl chain with an acrylic acid ester moiety. This combination endows the molecule with a range of chemical properties that make it valuable for various applications.

The 6-bromohexyl group in 2-Propenoic acid, 6-bromohexyl ester is particularly noteworthy due to its reactivity and versatility. The bromine atom can serve as a leaving group in nucleophilic substitution reactions, making the compound an excellent precursor for the synthesis of more complex molecules. Additionally, the acrylic acid ester functionality provides opportunities for polymerization and conjugation reactions, further expanding its utility in materials science and drug delivery systems.

Recent research has highlighted the potential of 2-Propenoic acid, 6-bromohexyl ester in the development of advanced materials and pharmaceuticals. For instance, a study published in the Journal of Polymer Science demonstrated that this compound can be used as a monomer in the synthesis of biodegradable polymers with tunable properties. These polymers have shown promise in biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

In the pharmaceutical industry, 2-Propenoic acid, 6-bromohexyl ester has been explored as a building block for the synthesis of prodrugs. Prodrugs are inactive compounds that are converted into active drugs within the body through metabolic processes. The brominated alkyl chain in this compound can be modified to introduce specific functional groups that enhance the solubility and bioavailability of the final drug product. This approach has been particularly useful in improving the pharmacokinetic properties of poorly soluble drugs.

Another area of interest is the use of 2-Propenoic acid, 6-bromohexyl ester in the development of stimuli-responsive materials. These materials can change their properties in response to external stimuli such as temperature, pH, or light. A recent study published in Advanced Materials reported the synthesis of a polymer network using this compound that exhibits reversible swelling behavior under different pH conditions. Such materials have potential applications in smart drug delivery systems and adaptive coatings.

The synthetic versatility of 2-Propenoic acid, 6-bromohexyl ester also makes it an attractive candidate for use in surface modification and functionalization. Researchers have utilized this compound to create functional coatings on various substrates, including metals, polymers, and biological surfaces. These coatings can improve surface properties such as hydrophobicity, adhesion, and biocompatibility, making them valuable in industries ranging from automotive to medical devices.

In conclusion, 2-Propenoic acid, 6-bromohexyl ester (CAS No. 112231-58-0) is a multifunctional compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity profile make it an essential building block for the development of advanced materials and drugs. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.